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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620 Get Quote

This document provides a comprehensive overview of the core physical and chemical

properties of isononyl acetate. It is intended for researchers, scientists, and professionals in

drug development and chemical synthesis who require detailed technical information on this

compound. The guide summarizes key quantitative data, outlines general experimental

methodologies for property determination, and illustrates relevant chemical and analytical

workflows.

Compound Identification
Isononyl acetate is an ester recognized for its characteristic fruity and floral aroma, leading to

its use in the fragrance and flavor industries.[1][2] It is important to note that "isononyl acetate"

typically refers to a mixture of isomers, such as 7-methyloctyl acetate and 3,5,5-trimethylhexyl

acetate.[3][4] The specific properties can vary slightly depending on the isomeric composition.

Data for a specific enantiomer, such as (+)-isononyl acetate, is not readily available, with

sources noting that optical rotation data is unavailable.[5] The information presented herein

pertains to the general isomeric mixture.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of isononyl acetate

compiled from various sources.
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Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [1][5][6][7][8]

Molecular Weight 186.29 g/mol [1][4][5][7][8]

CAS Number 40379-24-6; 58430-94-7 [1][2][5][6][7]

Appearance Clear, colorless liquid [2][4][5][7]

Odor
Sweet, floral, fruity, woody,

violet notes
[1][2][4]

Density

0.863 - 0.869 g/mL at

20°C0.870 ± 0.06 g/cm³

(est)0.9 ± 0.1 g/cm³

[1][2][3][5]

Refractive Index
1.4200 - 1.4250 at 20°C1.425

(est)
[1][2][3][5][8]

Boiling Point

213.00 to 215.00 °C at 760

mmHg214.2 ± 8.0 °C at 760

mmHg

[1][8][9]

Melting Point
Approximately -26°C

(estimated)
[10]

Flash Point
71 °C (159.8 °F)82.9 ± 8.3

°C181.00 °F (82.78 °C)
[1][5][9]

Vapor Pressure
0.2 ± 0.4 mmHg at 25°C0.158

mmHg at 25°C (est)
[1][9]

Solubility

Insoluble in water; soluble in

ethanol.Water: 12.56 mg/L at

25°C (est)

[2][9]

Log P (o/w) 4.14.196 (est) [5][9]

Optical Rotation Data not available [5]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.scentree.co/en/Isononyl_acetate.html
https://www.echemi.com/products/pid_Seven41619-isononylacetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.scentree.co/en/Isononyl_acetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.scentree.co/en/Isononyl_acetate.html
https://www.echemi.com/products/pid_Seven41619-isononylacetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.scentree.co/en/Isononyl_acetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/opl/40379-24-6.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/opl/40379-24-6.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://fenjinbio.com/isononyl-acetate/
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.scentree.co/en/Isononyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the specific experimental records for the data cited above are not publicly available, this

section describes the standard methodologies generally employed for determining these key

physical properties.

Density Measurement: Density is typically determined using a pycnometer or a digital density

meter. The mass of a precise volume of the substance is measured at a controlled

temperature (e.g., 20°C). The density is then calculated by dividing the mass by the volume.

Refractive Index Measurement: The refractive index is measured using a refractometer, often

an Abbé refractometer. A small sample of the liquid is placed on the prism, and the

instrument measures the angle at which light is refracted as it passes through the substance

at a specific temperature (e.g., 20°C) and wavelength (typically the sodium D-line, 589 nm).

Boiling Point Determination: The boiling point at atmospheric pressure is determined by

distillation. The substance is heated, and the temperature at which the liquid and vapor

phases are in equilibrium (i.e., the temperature at which it actively boils) is recorded. For

pressure-sensitive substances, vacuum distillation may be used, and the boiling point is

reported along with the pressure.

Flash Point Measurement: The flash point is determined using either an open-cup (e.g.,

Cleveland open-cup) or closed-cup (e.g., Pensky-Martens, Tag closed-cup) apparatus.[9]

The sample is heated at a controlled rate, and an ignition source is periodically passed over

the surface. The flash point is the lowest temperature at which the vapors above the liquid

ignite momentarily.

Solubility Analysis: Qualitative solubility is assessed by mixing the substance with various

solvents (e.g., water, ethanol) and observing for dissolution. Quantitative solubility, such as

the value in water, is often determined using methods like the shake-flask method followed

by concentration analysis via gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Synthesis and Characterization Workflow
The following diagrams illustrate the chemical synthesis route for isononyl acetate and a

general workflow for its physical property characterization.
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Synthesis of Isononyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

